Cas no 926927-43-7 (Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)-)

• Product Name: Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)-
• CAS No: 926927-43-7
• MF: C₉H₄F₅NO₃
• MW: 269.124979972839
• CID: 803235
• PubChem ID: 57355932
• Update Time: 2025-04-19

Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)-
• 2-nitro-4-(1,1,2,2,2-pentafluoroethyl)benzaldehyde
• 2-nitro-4-(perfluoroethyl)benzaldehyde
• Benzaldehyde,2-nitro-4-(1,1,2,2,2-pentafluoroethyl)
• 2-Nitro-4-(pentafluoroethyl)benzaldehyde
• 926927-43-7
• SCHEMBL1094913
• DTXSID80723341

• Inchi： 1S/C9H4F5NO3/c10-8(11,9(12,13)14)6-2-1-5(4-16)7(3-6)15(17)18/h1-4H
• InChI Key： OJBYRHOLAFFPKL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C=O)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 269.01100
• Monoisotopic Mass: 269.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.547
• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.48
• PSA: 62.89000
• LogP: 3.58460